Cas no 2229203-13-6 (1-{4-(difluoromethyl)sulfanylphenyl}-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-{4-(difluoromethyl)sulfanylphenyl}-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229203-13-6
• MF: C₁₂H₉F₂NOS
• MW: 253.267768621445
• CID: 5866123
• PubChem ID: 165684761
• Update Time: 2025-05-23

1-{4-(difluoromethyl)sulfanylphenyl}-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-{4-(difluoromethyl)sulfanylphenyl}-3-oxocyclobutane-1-carbonitrile
• EN300-1952511
• 1-{4-[(difluoromethyl)sulfanyl]phenyl}-3-oxocyclobutane-1-carbonitrile
• 2229203-13-6

• Inchi： 1S/C12H9F2NOS/c13-11(14)17-10-3-1-8(2-4-10)12(7-15)5-9(16)6-12/h1-4,11H,5-6H2
• InChI Key： GHFZLJYRDDUYJD-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 253.03729141g/mol
• Monoisotopic Mass: 253.03729141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.2Ų

Additional information on 1-{4-(difluoromethyl)sulfanylphenyl}-3-oxocyclobutane-1-carbonitrile

1-{4-(Difluoromethyl)sulfanylphenyl}-3-oxocyclobutane-1-carbonitrile: A Comprehensive Overview

The compound with CAS No. 2229203-13-6, known as 1-{4-(difluoromethyl)sulfanylphenyl}-3-oxocyclobutane-1-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with a cyano group and a sulfanylphenyl substituent containing a difluoromethyl group. Its chemical structure and functional groups make it a promising candidate for various applications, particularly in drug discovery and advanced materials development.

Recent studies have highlighted the potential of 1-{4-(difluoromethyl)sulfanylphenyl}-3-oxocyclobutane-1-carbonitrile in the development of novel therapeutic agents. The molecule's cyclobutane ring, a four-membered carbon ring, contributes to its rigid structure, which is advantageous in drug design for improving bioavailability and target specificity. The presence of the cyano group further enhances its ability to participate in hydrogen bonding, a critical interaction in pharmacology for binding to biological targets such as enzymes and receptors.

The sulfanylphenyl group attached to the cyclobutane ring introduces additional complexity to the molecule's intermolecular interactions. The sulfur atom in the sulfanyl group can act as a nucleophile or participate in π-interactions, which are essential for modulating the molecule's reactivity and stability. Furthermore, the difluoromethyl substituent on the phenyl ring introduces electron-withdrawing effects, which can influence the molecule's electronic properties and reactivity. This makes 1-{4-(difluoromethyl)sulfanylphenyl}-3-oxocyclobutane-1-carbonitrile a versatile building block for constructing more complex molecular architectures.

From a synthetic standpoint, the preparation of this compound involves multi-step reactions that require precise control over steric and electronic factors. Researchers have employed various strategies, including coupling reactions and cyclization processes, to synthesize this molecule efficiently. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity during the synthesis of this compound.

Recent advancements in computational chemistry have also provided deeper insights into the properties of 1-{4-(difluoromethyl)sulfanylphenyl}-3-oxocyclobutane-1-carbonitrile. Quantum mechanical calculations have revealed its electronic structure, which is crucial for understanding its reactivity and potential applications. These studies have demonstrated that the molecule exhibits unique electronic characteristics due to the interplay between its functional groups, making it an attractive candidate for applications in optoelectronics and sensors.

In terms of applications, this compound has shown promise in the development of advanced materials with tailored properties. For instance, its rigid structure and ability to form supramolecular assemblies make it a potential candidate for constructing self-assembled monolayers or stimuli-responsive materials. Additionally, its ability to undergo further functionalization opens up opportunities for incorporating it into polymer systems or hybrid materials with enhanced performance.

The latest research on 1-{4-(difluoromethyl)sulfanylphenyl}-3-oxocyclobutane-1-carbonitrile has also explored its biological activity. In vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory diseases and cancer progression. These findings suggest that further optimization of its structure could lead to more potent bioactive agents with therapeutic potential.

In conclusion, 1-{4-(difluoromethyl)sulfanylphenyl}-3-oxocyclobutane-1-carbonitrile (CAS No. 2229203-13-6) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, functional groups, and reactivity make it an invaluable tool for advancing research in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in driving innovation across these fields.